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Compound of Interest

Compound Name:
N-Cyclopentylcyclohexanamine

hydrobromide

CAS No.: 1269147-25-2

Cat. No.: B3095854

Get Quote

Executive Summary
N-Cyclopentylcyclohexanamine hydrobromide (CAS 1269147-25-2) is a secondary amine

salt utilized as a critical intermediate in the synthesis of pharmaceutical actives, particularly in

the development of mucolytics and specific receptor ligands. While the hydrobromide

counterion confers improved crystallinity compared to the free base, it introduces significant

hygroscopic susceptibility.

This guide defines the physicochemical mechanism of moisture uptake for this compound and

establishes a rigid "Dry Chain" protocol for its storage and handling. Failure to mitigate

moisture ingress can lead to stoichiometry errors in downstream reductive aminations,

hydrolysis of sensitive intermediates, and physical caking that impedes automated dosing.

Physicochemical Profile
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The stability of N-Cyclopentylcyclohexanamine hydrobromide is governed by the interaction

between its lipophilic cycloalkyl tails and the polar ammonium-bromide core.

Table 1: Chemical Identity & Properties[1][2]
Property Specification

Chemical Name N-Cyclopentylcyclohexanamine hydrobromide

CAS Number 1269147-25-2

Molecular Formula C₁₁H₂₁N[1][2][3] · HBr

Molecular Weight 248.20 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in water, methanol, ethanol; sparingly

soluble in non-polar ethers.

Hygroscopicity
High. Deliquescent at >60% Relative Humidity

(RH).

Melting Point
Typically >200°C (Decomposition); specific

polymorph dependent.

The Mechanism of Hygroscopicity
Understanding why this salt absorbs moisture is critical for designing effective storage systems.

The hygroscopicity of N-Cyclopentylcyclohexanamine hydrobromide is not merely surface

adsorption but a bulk lattice phenomenon.

Lattice Energy vs. Hydration Energy
The bromide ion (

) has a large ionic radius (1.96 Å) and a relatively low charge density compared to chloride.
However, the secondary ammonium cation (

) is capable of forming strong hydrogen bonds.
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Surface Adsorption: Upon exposure to ambient air, water molecules adsorb to the crystal

surface, interacting with the exposed ammonium protons.

Lattice Expansion: The hydration energy of the bromide ion and the ammonium center

competes with the crystal lattice energy. If the ambient partial pressure of water vapor

exceeds the critical relative humidity (CRH) of the salt, water inserts itself into the crystal

lattice.

Deliquescence: Continued absorption leads to the formation of a saturated solution layer on

the crystal surface, eventually dissolving the solid completely into a liquid brine.

Impact on Chemical Integrity
While the salt itself is hydrolytically stable (it won't decompose just by getting wet), the

presence of water is catastrophic for its applications:

Stoichiometric Drift: Weighing 1.00 g of "wet" salt may actually deliver only 0.85 g of active

reagent, leading to under-reaction in strict stoichiometric couplings.

Reagent Quenching: In water-sensitive reactions (e.g., using organolithiums or hydrides), the

absorbed water will quench the catalyst or reagent immediately.

Storage & Handling Protocols
To maintain the integrity of N-Cyclopentylcyclohexanamine hydrobromide, a "Dry Chain"

must be established from the moment of receipt.

The "Dry Chain" Workflow

Receipt of Material
(Check Seal Integrity)

QC Validation
(Karl Fischer Titration)

 Sample under N2 Long-Term Storage
(Inert Gas + Desiccant)

 Validated <0.5% H2O Dispensing
(Glovebox / N2 Cone)

 Transfer Sealed

 Reseal w/ Parafilm
Reaction Vessel Immediate Use

Click to download full resolution via product page

Figure 1: The "Dry Chain" workflow ensures minimal exposure to atmospheric moisture during

the lifecycle of the reagent.
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Storage Specifications
Primary Container: Amber glass or high-density polyethylene (HDPE) with a Teflon-lined

screw cap.

Secondary Containment: The primary container should be sealed inside a vacuum-sealed

aluminized Mylar bag or placed within a desiccator containing active silica gel or phosphorus

pentoxide (

).

Atmosphere: Headspace must be purged with dry Nitrogen (

) or Argon (

) before closure.

Temperature: Store at 2°C to 8°C (Refrigerated) to kinetically slow the rate of moisture

uptake and oxidative degradation, although the salt is stable at room temperature if strictly

dry.

Analytical Validation (Quality Control)
Before using N-Cyclopentylcyclohexanamine hydrobromide in critical synthesis steps, its

water content and purity must be verified.

Karl Fischer Titration (Volumetric)
This is the gold standard for quantifying water content.

Solvent System: Methanol/Formamide (to dissolve the salt completely).

Acceptance Criteria:

water content.

Note: If the value exceeds 1.0%, the material should be dried under vacuum (

) at 40°C for 12 hours.
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Proton NMR ( -NMR)
NMR is used to verify that no hydrolysis or degradation has occurred, but it is also a quick

check for "wet" samples.

Solvent: DMSO-

or CDCl

.

Observation: A sharp peak for water usually appears around 3.33 ppm in DMSO-

. Broadening of the ammonium protons (

) indicates rapid exchange with water, confirming moisture contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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